Cas no 2227677-68-9 (rac-methyl (1r,2s,5s)-3-azabicyclo[3.2.0]heptane-2-carboxylate hydrochloride)

• Product Name: rac-methyl (1r,2s,5s)-3-azabicyclo[3.2.0]heptane-2-carboxylate hydrochloride
• CAS No: 2227677-68-9
• MF: C₈H₁₄ClNO₂
• MW: 191.655261516571
• CID: 5184348
• Update Time: 2025-07-09

rac-methyl (1r,2s,5s)-3-azabicyclo[3.2.0]heptane-2-carboxylate hydrochloride Chemical and Physical Properties

Names and Identifiers

• rac-methyl (1r,2s,5s)-3-azabicyclo[3.2.0]heptane-2-carboxylate hydrochloride
• Methyl (1S,2R,5R)-3-azabicyclo[3.2.0]heptane-2-carboxylate;hydrochloride
• Z3213798169

• Inchi： 1S/C8H13NO2.ClH/c1-11-8(10)7-6-3-2-5(6)4-9-7;/h5-7,9H,2-4H2,1H3;1H/t5-,6-,7+;/m0./s1
• InChI Key： QERHXJZMEZCMAV-LBZPYWGZSA-N
• SMILES： Cl.O(C)C([C@H]1[C@H]2CC[C@H]2CN1)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 181
• Topological Polar Surface Area: 38.3

Additional information on rac-methyl (1r,2s,5s)-3-azabicyclo[3.2.0]heptane-2-carboxylate hydrochloride

Chemical Profile of rac-methyl (1R,2S,5S)-3-azabicyclo[3.2.0]heptane-2-carboxylate hydrochloride (CAS No. 2227677-68-9)

The compound rac-methyl (1R,2S,5S)-3-azabicyclo[3.2.0]heptane-2-carboxylate hydrochloride (CAS No. 2227677-68-9) represents a significant advancement in the field of pharmaceutical chemistry and medicinal biology. This molecule, characterized by its complex bicyclic structure and chiral configuration, has garnered considerable attention due to its potential therapeutic applications and mechanistic insights into biological pathways.

At the core of this compound's structure lies a tricyclic framework, specifically a bicyclo[3.2.0]heptane core substituted with an azabicyclic moiety at the 3-position. The presence of multiple stereocenters, designated as (1R,2S,5S), underscores the compound's stereochemical complexity and its potential for enantioselective interactions with biological targets. The carboxylate ester functionality at the 2-position further enhances its versatility as a synthetic intermediate or lead compound in drug discovery.

In recent years, there has been a growing interest in the development of chiral building blocks that can modulate biological processes with high specificity. The rac-methyl (1R,2S,5S)-3-azabicyclo[3.2.0]heptane-2-carboxylate hydrochloride structure exemplifies this trend by combining a rigid bicyclic scaffold with functional groups that can engage in diverse biochemical interactions. Such structural features are particularly valuable in the design of enzyme inhibitors or receptor modulators, where precise spatial orientation is critical for efficacy.

One of the most compelling aspects of this compound is its potential application in the treatment of neurological disorders. Research has indicated that tricyclic scaffolds can interact with a variety of neurotransmitter receptors and ion channels, making them attractive candidates for therapeutic intervention. The specific stereochemistry of rac-methyl (1R,2S,5S)-3-azabicyclo[3.2.0]heptane-2-carboxylate hydrochloride may confer unique binding properties that distinguish it from other analogs and could lead to novel pharmacological effects.

Moreover, the azabicyclic component of this molecule introduces a nitrogen atom into the core structure, which can serve as a hydrogen bond acceptor or participate in π-stacking interactions with biological targets. These interactions are often crucial for the binding affinity and selectivity of drug candidates. The hydrochloride salt form of the compound enhances its solubility and stability, making it more amenable to formulation into pharmaceutical products.

Recent studies have begun to explore the pharmacokinetic properties of derivatives similar to rac-methyl (1R,2S,5S)-3-azabicyclo[3.2.0]heptane-2-carboxylate hydrochloride, providing valuable insights into their absorption, distribution, metabolism, and excretion profiles. These studies have highlighted the importance of optimizing structural features to improve bioavailability and reduce metabolic degradation. The carboxylate ester group, for instance, can be metabolically labile but also offers opportunities for further derivatization to enhance pharmacokinetic profiles.

The synthesis of this compound involves sophisticated organic transformations that require careful control over reaction conditions to achieve high enantiomeric purity. Techniques such as asymmetric catalysis and chiral auxiliary-assisted synthesis are often employed to construct the desired stereocenters with minimal racemization. The development of efficient synthetic routes is crucial for scaling up production and ensuring consistent quality for preclinical and clinical studies.

In conclusion,rac-methyl (1R,2S,5S)-3-azabicyclo[3.2.0]heptane-2-carboxylate hydrochloride represents a promising candidate for further exploration in medicinal chemistry and drug discovery. Its unique structural features and stereochemical complexity make it an intriguing molecule for developing novel therapeutics targeting neurological and other diseases. As research continues to uncover new biological pathways and mechanisms,rac-methyl (1R,2S,5S)-3-azabicyclo[3.2.0]heptane-2-carboxylate hydrochloride may play a pivotal role in advancing our understanding of disease processes and improving patient outcomes.